Cas no 477852-60-1 (4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide
• CAS No: 477852-60-1
• MDL: MFCD00141828
• CID: 4652428
• Update Time: 2025-09-23

4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-FLUORO-2-(TRIFLUOROMETHYL)BENZOYL]-N,N-DIMETHYL-1H-PYRROLE-2-CARBOXAMIDE
• 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide

• MDL： MFCD00141828

Additional information on 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 477852-60-1)

The compound 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 477852-60-1) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including a fluorinated benzoyl group and a dimethyl carboxamide moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide is its relevance in drug discovery. The presence of fluorine atoms enhances the metabolic stability and bioavailability of molecules, a feature highly sought after in modern medicinal chemistry. This compound is often explored in the context of kinase inhibitors and GPCR modulators, which are critical targets in treating diseases like cancer and neurological disorders. Recent studies have also highlighted its potential in anti-inflammatory and antiviral applications, aligning with current global health priorities.

In the agrochemical sector, CAS No. 477852-60-1 is investigated for its utility in developing next-generation pesticides and herbicides. The trifluoromethyl group, in particular, is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target enzymes in pests. With the increasing demand for sustainable farming solutions, this compound is being studied for its environmental compatibility and low toxicity profiles, addressing concerns about eco-friendly pest control.

The synthesis of 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide involves multi-step organic reactions, including amide coupling and fluorination processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methodologies are crucial for maintaining consistency in research and industrial applications, where even minor impurities can significantly impact outcomes.

From a commercial perspective, the demand for CAS No. 477852-60-1 is driven by its versatility and the expanding markets for fine chemicals and custom synthesis. Pharmaceutical companies and contract research organizations (CROs) frequently seek this compound for proprietary drug development projects. Additionally, its use in high-throughput screening libraries underscores its importance in accelerating the discovery of new bioactive molecules.

Safety and regulatory compliance are paramount when handling 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory agencies such as the FDA and EPA monitor the use of such compounds to ensure they meet stringent safety and environmental standards.

In conclusion, 4-4-Fluoro-2-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 477852-60-1) represents a cutting-edge compound with broad applications in life sciences and agriculture. Its structural complexity and functional diversity make it a focal point for innovation in drug development and sustainable agrochemicals. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and food security.